Cas no 737808-15-0 (5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine)

• Product Name: 5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine
• CAS No: 737808-15-0
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 4716618
• Update Time: 2025-07-02

5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)-6H-1,3,4-thiadiazin-2-amine
• 5-(p-Tolyl)-6H-1,3,4-thiadiazin-2-amine
• UNRIOSZJTUNHIA-UHFFFAOYSA-N
• STK119800
• FCH1318545
• R8347
• ST45096844
• 6H-[1,3,4]Thiadiazine, 2-amino-5-(p-tolyl)-
• 5-(4-methylphenyl)-6H-1,3,4-thiadiazine-2-ylamine
• 5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine

• Inchi： 1S/C10H11N3S/c1-7-2-4-8(5-3-7)9-6-14-10(11)13-12-9/h2-5H,6H2,1H3,(H2,11,13)
• InChI Key： UNRIOSZJTUNHIA-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C(C1)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine

Professional Introduction to Compound with CAS No. 737808-15-0 and Product Name: 5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine

The compound identified by the CAS number 737808-15-0 and the product name 5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the thiadiazine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural motif of thiadiazines, characterized by a sulfur atom linking two nitrogen atoms within a six-membered ring, contributes to their unique electronic and steric properties, making them valuable candidates for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of 5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine as a key intermediate in the synthesis of novel bioactive molecules. The presence of a 4-methylphenyl substituent at the 5-position of the thiadiazine ring introduces specific pharmacophoric elements that can modulate interactions with biological targets. This compound has been explored in various preclinical studies for its potential role in modulating inflammatory pathways and enzymatic activities relevant to neurological disorders.

In the context of contemporary research, thiadiazine derivatives have shown promise in addressing multifaceted diseases due to their ability to engage with multiple molecular targets. For instance, studies have demonstrated that compounds structurally related to 5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. The 5-(4-Methylphenyl) moiety is particularly noteworthy as it enhances lipophilicity and binding affinity, thereby improving pharmacokinetic profiles.

The synthesis of 5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. The reaction pathway typically begins with the condensation of appropriate precursors under controlled conditions, followed by cyclization and functional group modifications. The introduction of the 4-methylphenyl group is achieved through selective methylation or coupling reactions, ensuring regioselectivity and minimizing side products.

One of the most compelling aspects of this compound is its potential in addressing neurological disorders. Preclinical data suggests that derivatives of thiadiazines can modulate neurotransmitter release and receptor activity, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The amine functionality at the 2-position of the thiadiazine ring is particularly significant as it allows for further derivatization into more complex molecules with enhanced bioactivity.

The pharmacological evaluation of 5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine has revealed interesting interactions with biological systems. In vitro assays have shown that this compound exhibits inhibitory effects on certain kinases and proteases implicated in cancer progression. The 4-methylphenyl substituent plays a crucial role in determining these interactions by influencing both binding affinity and metabolic stability. These findings underscore the compound's potential as a lead molecule for developing targeted therapies.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding mechanisms of 5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine with its biological targets. These studies have provided insights into how the structural features of thiadiazines interact with protein surfaces, guiding further optimization efforts. The integration of experimental data with computational predictions has accelerated the discovery process and enhanced the likelihood of identifying high-affinity binders.

The industrial relevance of this compound cannot be overstated. Its synthesis presents an opportunity for scaling up production while adhering to stringent quality control measures. Pharmaceutical companies are increasingly interested in thiadiazine derivatives due to their broad spectrum of activity and favorable pharmacokinetic properties. The development of efficient synthetic routes for 5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine would significantly contribute to its commercial viability.

In conclusion,5-(4-Methylphenyl)-6H-1,3,4-thiadiazin-2-amine (CAS No. 737808-15-0) represents a promising candidate in pharmaceutical research with diverse applications ranging from anti-inflammatory to neuroprotective therapies. Its unique structural features and favorable biological interactions make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic potentials, this compound is poised to play an increasingly important role in addressing complex diseases.